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Abstract
This technical guide provides a comprehensive overview of the core chemical properties of

neodymium (III) oxalate. It is intended to be a valuable resource for researchers, scientists, and

professionals in drug development who may utilize this compound in their work. This document

details the synthesis, solubility, thermal decomposition, and crystallographic data of neodymium

(III) oxalate. All quantitative data is presented in structured tables for ease of comparison, and

detailed experimental protocols for key characterization techniques are provided. Visual

diagrams generated using Graphviz are included to illustrate key processes.

Introduction
Neodymium (III) oxalate, with the chemical formula Nd₂(C₂O₄)₃, is a sparingly soluble salt of

the rare earth element neodymium. It is most commonly encountered as its decahydrate,

Nd₂(C₂O₄)₃·10H₂O, a rose-colored crystalline powder.[1][2] Its low solubility in aqueous

solutions makes it a crucial intermediate in the separation and purification of neodymium from

other rare earth elements.[3] The controlled thermal decomposition of neodymium (III) oxalate

to produce high-purity neodymium (III) oxide is a key process in the manufacturing of various

advanced materials, including high-strength permanent magnets, laser crystals, and

specialized glass.[4][5] A thorough understanding of its chemical properties is therefore

essential for its effective application in research and industry.
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Physicochemical Properties
Neodymium (III) oxalate is a solid compound that is typically pink or lavender in color.[1] It is

known to be insoluble in water and organic solvents, but can be dissolved in strong mineral

acids.[2][4]

General Properties
Property Value Reference(s)

Chemical Formula (anhydrous) Nd₂(C₂O₄)₃ [1]

Chemical Formula

(decahydrate)
Nd₂(C₂O₄)₃·10H₂O [5]

Molar Mass (anhydrous) 552.53 g/mol [1]

Molar Mass (decahydrate) 732.69 g/mol

Appearance
Rose-colored or purple

crystals/powder
[2]

Density (hexahydrate) 3.9 g/cm³ [2]

Solubility Data
The solubility of neodymium (III) oxalate is a critical parameter, particularly in separation

processes. It is sparingly soluble in water and its solubility is influenced by the presence of

acids and common ions.
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Solvent/Condition Solubility Ksp Reference(s)

Water (25 °C) Insoluble 1.08 x 10⁻³³ [6]

Nitric Acid

Solubility decreases

with decreasing nitric

acid concentration

-

Oxalic Acid

Solubility decreases

with increasing oxalic

acid concentration

-

Hydrochloric Acid
Dissolves to form

Nd(C₂O₄)Cl·3H₂O
- [2]

Synthesis of Neodymium (III) Oxalate Decahydrate
The synthesis of neodymium (III) oxalate typically involves the precipitation from an aqueous

solution containing neodymium (III) ions by the addition of oxalic acid or a soluble oxalate salt.
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Reactants

Process

Product

Aqueous Solution of
Neodymium (III) Salt

(e.g., Nd(NO₃)₃, NdCl₃)

Mixing and Precipitation

Oxalic Acid Solution
(H₂C₂O₄)

Aging

Filtration and Washing

Drying

Neodymium (III) Oxalate
Decahydrate Precipitate
(Nd₂(C₂O₄)₃·10H₂O)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Neodymium (III) Oxalate Decahydrate.

Experimental Protocol: Synthesis
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This protocol describes a typical laboratory-scale synthesis of neodymium (III) oxalate

decahydrate.

Materials:

Neodymium (III) nitrate hexahydrate (Nd(NO₃)₃·6H₂O)

Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

Deionized water

Beakers, magnetic stirrer, magnetic stir bar, filtration apparatus (e.g., Büchner funnel and

flask), filter paper, washing bottle, drying oven.

Procedure:

Prepare a Neodymium (III) Nitrate Solution: Dissolve a calculated amount of neodymium (III)

nitrate hexahydrate in deionized water in a beaker to achieve a desired concentration (e.g.,

0.1 M). Stir the solution using a magnetic stirrer until the salt is completely dissolved.

Prepare an Oxalic Acid Solution: In a separate beaker, dissolve a stoichiometric excess of

oxalic acid dihydrate in deionized water (e.g., 0.15 M). Stir until fully dissolved.

Precipitation: While continuously stirring the neodymium (III) nitrate solution, slowly add the

oxalic acid solution dropwise. A pink precipitate of neodymium (III) oxalate will form

immediately.

Aging the Precipitate: After the addition of oxalic acid is complete, continue stirring the

mixture for a period of time (e.g., 1-2 hours) at room temperature. This "aging" process

allows for the growth of larger, more easily filterable crystals.

Filtration and Washing: Separate the precipitate from the solution by vacuum filtration using

a Büchner funnel and filter paper. Wash the precipitate several times with deionized water to

remove any unreacted reagents and byproducts. Follow with a final wash with a small

amount of ethanol or acetone to aid in drying.
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Drying: Carefully transfer the filtered precipitate to a watch glass or petri dish and dry in a

drying oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved. The

resulting product is neodymium (III) oxalate decahydrate.

Thermal Decomposition
The thermal decomposition of neodymium (III) oxalate is a multi-step process that is crucial for

the production of neodymium (III) oxide. The process involves dehydration, followed by the

decomposition of the anhydrous oxalate to an intermediate oxycarbonate, and finally the

decomposition of the oxycarbonate to the oxide.[2]

Nd₂(C₂O₄)₃·10H₂O
(Neodymium (III) Oxalate Decahydrate)

Nd₂(C₂O₄)₃
(Anhydrous Neodymium (III) Oxalate)

 ~100-200°C 
 -10H₂O 

Nd₂O₂(CO₃)
(Neodymium (III) Oxycarbonate)

 ~350-450°C 
 -2CO, -2CO₂ 

Nd₂O₃

(Neodymium (III) Oxide)

 >600°C 
 -CO₂ 

Click to download full resolution via product page

Caption: Thermal decomposition pathway of Neodymium (III) Oxalate Decahydrate.
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Thermal Analysis Data
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to

study the decomposition process. The temperature ranges for each decomposition step can

vary slightly depending on the experimental conditions such as heating rate and atmosphere.

Decompositio
n Step

Temperature
Range (°C)

Mass Loss (%) Products Reference(s)

Dehydration 100 - 200 ~24.6 Nd₂(C₂O₄)₃, H₂O

Oxalate

Decomposition
350 - 450 ~25.4

Nd₂O₂(CO₃),

CO, CO₂

Oxycarbonate

Decomposition
> 600 ~6.0 Nd₂O₃, CO₂

Experimental Protocol: Thermogravimetric Analysis
(TGA)
This protocol outlines a general procedure for the thermogravimetric analysis of neodymium

(III) oxalate decahydrate.

Apparatus:

Thermogravimetric Analyzer (TGA) coupled with a differential scanning calorimeter (DSC) is

recommended for simultaneous thermal analysis.

Sample pans (e.g., alumina or platinum).

High-purity inert gas (e.g., nitrogen or argon) and an oxidizing gas (e.g., air or oxygen).

Procedure:

Sample Preparation: Accurately weigh a small amount of the neodymium (III) oxalate

decahydrate sample (typically 5-10 mg) into a TGA sample pan.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Setup: Place the sample pan in the TGA furnace. Purge the furnace with the

desired gas (e.g., nitrogen for inert atmosphere studies or air for oxidative studies) at a

constant flow rate (e.g., 20-50 mL/min) for a sufficient time to ensure a stable atmosphere.

Thermal Program: Program the instrument to heat the sample from ambient temperature to a

final temperature (e.g., 1000 °C) at a constant heating rate (e.g., 10 °C/min).

Data Acquisition: Record the sample weight (TGA) and heat flow (DSC) as a function of

temperature.

Data Analysis: Analyze the resulting TGA curve to determine the temperature ranges and

percentage mass loss for each decomposition step. The DSC curve will indicate whether the

transitions are endothermic or exothermic.

Crystallographic Data
Neodymium (III) oxalate decahydrate crystallizes in the monoclinic system. The

crystallographic parameters are important for understanding its solid-state properties.

Parameter Value Reference(s)

Crystal System Monoclinic [7]

Space Group P2₁/c [7]

Safety and Handling
Neodymium (III) oxalate should be handled with care, following standard laboratory safety

procedures.

Ingestion: Neodymium compounds are considered to be of low to moderate toxicity.

However, ingestion should be avoided.

Inhalation: Avoid inhaling the dust. Use in a well-ventilated area or with appropriate

respiratory protection.

Skin and Eye Contact: May cause irritation. It is recommended to wear gloves and safety

glasses.
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Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
This technical guide has provided a detailed overview of the key chemical properties of

neodymium (III) oxalate. The information on its synthesis, solubility, thermal decomposition,

and crystallography, along with the provided experimental protocols, serves as a valuable

resource for scientists and researchers. The presented data and methodologies can aid in the

development of processes involving this important rare earth compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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